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Compound of Interest

Compound Name: Saracatinib

Cat. No.: B1683781 Get Quote

Saracatinib Solubility Technical Support Center
Welcome to the technical support center for Saracatinib (also known as AZD0530). This

resource is designed to assist researchers, scientists, and drug development professionals in

effectively using Saracatinib for in vitro experiments by providing clear guidance on solubility,

solution preparation, and troubleshooting common issues.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Saracatinib?

A1: The recommended solvent for creating a stock solution of Saracatinib is dimethyl sulfoxide

(DMSO).[1][2] It is also soluble in ethanol and dimethylformamide (DMF).[1]

Q2: What is the solubility of Saracatinib in common organic solvents?

A2: Saracatinib exhibits good solubility in DMSO, with concentrations of 10 mg/mL, and some

sources report up to 100 mg/mL or even 260 mg/mL.[1][3][4] It is also soluble in ethanol, with

reported solubilities around 54 mg/mL (with warming) to 100 mM.[4][5] In DMF, the solubility is

approximately 10 mg/mL.[1]

Q3: Is Saracatinib soluble in aqueous solutions like PBS or cell culture media?

A3: Saracatinib is sparingly soluble in aqueous buffers.[1] Direct dissolution in PBS or media is

not recommended as it will likely result in poor solubility and precipitation. To achieve a working
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concentration in aqueous solutions, it is necessary to first dissolve Saracatinib in DMSO to

create a concentrated stock solution, which can then be further diluted into the aqueous buffer

or media.[1]

Q4: What is the recommended storage condition for Saracatinib powder and stock solutions?

A4: Solid Saracatinib powder should be stored at -20°C for long-term stability (≥4 years).[1]

Stock solutions prepared in DMSO can be stored at -20°C for up to 3-6 months, or at -80°C for

up to a year.[5][6][7] It is advisable to aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.[7] Aqueous solutions of Saracatinib are not recommended for

storage for more than one day.[1]
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Problem Possible Cause Solution

Precipitation upon dilution of

DMSO stock in aqueous

buffer/media

Saracatinib has low aqueous

solubility, and the rapid change

in solvent polarity upon dilution

can cause it to crash out of

solution.

- Perform a stepwise dilution:

first, dilute the DMSO stock

into a small volume of

media/buffer, vortex gently,

and then add this intermediate

dilution to the final volume.[7]-

Ensure the final DMSO

concentration in your

experiment is as low as

possible, ideally below 0.5%,

to minimize both solubility

issues and potential cellular

toxicity.[7]- Warm the aqueous

buffer/media to 37°C before

adding the Saracatinib stock

solution.[8]- For challenging

dilutions, consider using a co-

solvent such as PEG300 or

Tween 80 in your final

formulation, though this should

be tested for compatibility with

your specific assay.[3][7]

Cloudy or hazy appearance of

the final working solution

This indicates the presence of

fine precipitates, meaning the

compound is not fully

dissolved at the desired

concentration.

- Centrifuge the working

solution at a low speed and

use the supernatant, but be

aware that the actual

concentration will be lower

than intended.- Prepare a new

working solution at a lower

final concentration of

Saracatinib.- Increase the final

DMSO concentration slightly, if

your experimental system can

tolerate it, to improve solubility.
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Inconsistent experimental

results

This could be due to

inaccurate concentration of the

working solution, possibly from

precipitation or degradation of

the stock solution.

- Always prepare fresh working

solutions for each experiment

from a properly stored stock.-

Before use, visually inspect the

stock solution for any signs of

precipitation after thawing.- If

the stock solution has been

stored for an extended period,

consider preparing a fresh

stock from powder.- Ensure the

DMSO used for the stock

solution is of high quality and

anhydrous, as water content

can affect the stability of the

compound in solution.

Cells show signs of toxicity

(e.g., reduced viability, altered

morphology)

The final concentration of

DMSO in the cell culture

medium may be too high.

- Calculate the final DMSO

concentration in your working

solution and ensure it is below

the tolerance level of your

specific cell line (typically

<0.5%, but can be lower for

sensitive cells).[7]- Prepare a

more concentrated DMSO

stock solution so that a smaller

volume is needed to achieve

the final desired Saracatinib

concentration, thus lowering

the final DMSO percentage.-

Always include a vehicle

control (media with the same

final concentration of DMSO)

in your experiments to account

for any effects of the solvent

itself.
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Table 1: Solubility of Saracatinib in Various Solvents

Solvent Reported Solubility
Molar Concentration

(approx.)
Source

DMSO ~10 mg/mL ~18.4 mM [1]

DMSO 100 mg/mL 184.49 mM [4]

DMSO 260 mg/mL 479.68 mM [3]

Ethanol ~0.1 mg/mL ~0.18 mM [1]

Ethanol
54 mg/mL (with

warming)
~99.6 mM [5]

Ethanol 100 mM - [4]

DMF ~10 mg/mL ~18.4 mM [1]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL ~0.92 mM [1]

Water Insoluble - [4]

Note: The molecular weight of Saracatinib is 542.03 g/mol . Solubility can vary slightly

between different batches of the compound.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Saracatinib Stock
Solution in DMSO

Materials:

Saracatinib powder (MW: 542.03 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials
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Procedure:

1. Weigh out 5.42 mg of Saracatinib powder and place it into a sterile vial.

2. Add 1 mL of anhydrous, sterile DMSO to the vial.

3. Vortex the solution for a few minutes until the powder is completely dissolved. Gentle

warming to 37°C or sonication can be used to aid dissolution if necessary.[8]

4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 1 µM Saracatinib Working
Solution for Cell Culture

Materials:

10 mM Saracatinib stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile pipette tips and tubes

Procedure:

1. Thaw an aliquot of the 10 mM Saracatinib stock solution at room temperature.

2. Perform a serial dilution. For example, to prepare a 1 µM working solution in 10 mL of

media:

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium to

create an intermediate dilution of 10 µM. Pipette up and down gently to mix.
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Add 1 mL of this 10 µM intermediate dilution to 9 mL of pre-warmed cell culture medium

to achieve the final 1 µM concentration.

3. The final DMSO concentration in this working solution will be 0.01%.

4. Gently mix the final working solution before adding it to your cells.

5. Always prepare a vehicle control with the same final concentration of DMSO.
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Caption: Workflow for preparing Saracatinib solutions.
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Caption: Simplified Saracatinib mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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